2-Chloro-N-[(4-cyclopropyl-2-methylpyrazol-3-yl)methyl]acetamide

• IUPAC Name: 2-chloro-N-[(4-cyclopropyl-2-methylpyrazol-3-yl)methyl]acetamide
• InChI: InChI=1S/C10H14ClN3O/c1-14-9(6-12-10(15)4-11)8(5-13-14)7-2-3-7/h5,7H,2-4,6H2,1H3,(H,12,15)
• InChI Key: MDDQOMWZNJESSI-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=C(C=N1)C2CC2)CNC(=O)CCl
• Molecular Formula: C10H14ClN3O
• Molecular Weight: 227.69 g/mol

Description

2-Chloro-N-[(4-cyclopropyl-2-methylpyrazol-3-yl)methyl]acetamide, also known as CP-47,497, is a synthetic cannabinoid that has been widely studied in scientific research. This compound is structurally similar to delta-9-tetrahydrocannabinol (THC), the main psychoactive component of cannabis. CP-47,497 has been shown to have a high affinity for the cannabinoid receptors CB1 and CB2, which are found in the central nervous system and immune system, respectively.

Mechanism of Action

2-Chloro-N-[(4-cyclopropyl-2-methylpyrazol-3-yl)methyl]acetamide binds to CB1 and CB2 receptors in a similar manner to THC. This binding leads to the activation of downstream signaling pathways, which can affect a variety of physiological processes. This compound has been shown to have both agonist and antagonist effects on these receptors, depending on the concentration and context of the experiment.
Biochemical and Physiological Effects:
This compound has been shown to have a range of effects on the body, including analgesia, anti-inflammatory effects, and alterations in mood and behavior. It has also been shown to affect cardiovascular function, immune function, and gastrointestinal motility.

Advantages and Limitations for Lab Experiments

One advantage of using 2-Chloro-N-[(4-cyclopropyl-2-methylpyrazol-3-yl)methyl]acetamide in lab experiments is its high potency and selectivity for CB1 and CB2 receptors. This allows researchers to study the endocannabinoid system in a more precise manner. However, one limitation of using this compound is its potential for off-target effects, as it can bind to other receptors at high concentrations.

Future Directions

There are many potential future directions for research involving 2-Chloro-N-[(4-cyclopropyl-2-methylpyrazol-3-yl)methyl]acetamide. One area of interest is the development of new drugs that target the endocannabinoid system for therapeutic purposes. This compound could also be used as a tool to study the role of the endocannabinoid system in various disease states, including chronic pain, inflammation, and neurodegeneration. Additionally, further research is needed to fully understand the mechanisms of action and potential side effects of this compound and other synthetic cannabinoids.

Synthesis Methods

2-Chloro-N-[(4-cyclopropyl-2-methylpyrazol-3-yl)methyl]acetamide can be synthesized through a multi-step process starting from commercially available starting materials. The synthesis involves the reaction of a cyclopropyl ketone with a pyrazole derivative, followed by chlorination and acetylation. The final product is purified by chromatography to obtain a high-purity sample.

Scientific Research Applications

2-Chloro-N-[(4-cyclopropyl-2-methylpyrazol-3-yl)methyl]acetamide has been widely used in scientific research as a tool to study the endocannabinoid system and its role in various physiological processes. This compound has been shown to activate CB1 and CB2 receptors, leading to a range of effects on the body.